Synthesis Feasibility vs. Common Nitrosamines
Multiple pharmaceutical laboratories and API manufacturers have independently reported failure to synthesize N-nitroso-deucravacitinib despite using a plethora of nitrosating agents (including t-butyl nitrite and n-butyl nitrite) under varied reaction conditions [1][2]. This contrasts sharply with N-nitroso-dimethylamine (NDMA) and N-nitroso-diethylamine (NDEA), which form readily from secondary amines under standard nitrosation conditions (NaNO₂/HCl, aqueous, 0–25°C, >80% yield typically). The structural basis is that the aniline-type nitrogen of deucravacitinib is a weak nucleophile (pKaH of conjugate acid estimated <1) and is sterically hindered by ortho-substituents on the aromatic ring, rendering N-nitrosation kinetically and thermodynamically disfavored compared to alternative C-nitrosation or nitration pathways [3]. This synthesis failure is consistent with class-level observations for other sterically hindered aniline-derived NDSRIs, such as those of ticagrelor [1]. Consequently, a scientific justification in lieu of confirmatory testing is accepted by both EMA and FDA for this impurity, a regulatory pathway not applicable to readily synthesizable nitrosamines [4].
| Evidence Dimension | Synthetic accessibility via standard nitrosation protocols (NaNO₂/HCl or t-butyl nitrite) |
|---|---|
| Target Compound Data | 0% successful synthesis reported across multiple independent laboratories using NaNO₂/HCl, t-butyl nitrite, n-butyl nitrite, and varied solvent/temperature conditions [1][2] |
| Comparator Or Baseline | NDMA/NDEA: >80% yield under standard conditions (NaNO₂, HCl, H₂O, 0–25°C, 2–24 h); N-nitroso-sitagliptin: successfully synthesized and isolated under orthogonal nitrosation conditions per published protocol [3] |
| Quantified Difference | 100% failure rate (0% synthetic success) for target vs. >80% success for simple dialkyl nitrosamines. No discrete N-nitroso-deucravacitinib sample has been isolated and fully characterized from direct nitrosation of the parent amine. |
| Conditions | Multiple nitrosating agent/solvent/temperature combinations attempted by independent laboratories (USP Nitrosamines Exchange community reports, 2024–2025) [1][2] |
Why This Matters
The documented synthesis failure directly impacts procurement strategy: users must rely on specialized vendors capable of total synthesis via alternative routes (e.g., incorporating the nitroso group during building-block assembly), and generic nitrosamine standards cannot serve as method development surrogates.
- [1] USP Nitrosamines Exchange Community. Thread: N-nitroso-deucravacitinib – Multiple User Reports of Synthesis Failure. Posts by Pramod Patil, Eleni Politou, Christos, Amit, kpasupathy, and 1nsekt, 2024–2025. View Source
- [2] USP Nitrosamines Exchange Community. kpasupathy Activity Reply: Inability to synthesize N-nitrosamine of Deucravacitinib despite using plethora of N-nitro sating agent. April 2025. View Source
- [3] Jires J, Gibala P, Doubsky J, et al. Approaches and Considerations for the Investigation and Synthesis of N‑Nitrosamine Drug Substance-Related Impurities (NDSRIs). Journal of Pharmaceutical Sciences. 2023;112(8):2324-2337. View Source
- [4] European Medicines Agency. Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. EMA/409815/2020 Rev. 18, Question 10. View Source
